2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[7-(2-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C24H23N5O4S/c1-14-9-5-7-11-16(14)25-18(30)13-34-22-19-21(28(2)24(32)29(3)23(19)31)26-20(27-22)15-10-6-8-12-17(15)33-4/h5-12H,13H2,1-4H3,(H,25,30)
• InChI Key: GRBCMMJPJHTIIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4OC
• Molecular Formula: C24H23N5O4S
• Molecular Weight: 477.5 g/mol
• CAS No.: 893913-49-0

Description

2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C24H23N5O4S and its molecular weight is 477.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of derivatives related to the specified compound often involves complex chemical reactions aimed at achieving specific molecular structures to explore their biological or chemical activities. For instance, studies have reported the synthesis of novel heterocyclic compounds derived from similar structures, demonstrating their anti-inflammatory and analgesic properties, and highlighting the potential for these compounds in medicinal chemistry (Abu‐Hashem, Youssef, 2011). Additionally, the chemical behavior of these compounds under different reactions provides insights into their reactivity and potential for further modification (Davoodnia, Rahimizadeh, Atapour-Mashhad, Tavakoli-Hoseini, 2009).

Biological Activities and Applications

Research has also focused on evaluating the biological activities of compounds with similar structures, particularly their antimicrobial, anti-inflammatory, and analgesic effects. For example, studies have demonstrated the antimicrobial activity of pyrimidinone and oxazinone derivatives against various bacteria and fungi, suggesting their potential as therapeutic agents (Hossan, Abu-Melha, Al-Omar, Amr, 2012). Furthermore, the anti-inflammatory and analgesic properties of newly synthesized compounds have been investigated, revealing significant activities that could be leveraged in drug development (Sondhi, Dinodia, Rani, Shukla, Raghubir, 2009).